N-(4-(2-oxo-2-((2-oxo-2H-chromen-3-yl)amino)ethyl)thiazol-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[4-[2-oxo-2-[(2-oxochromen-3-yl)amino]ethyl]-1,3-thiazol-2-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C20H19N3O4S/c24-17(22-15-9-13-7-3-4-8-16(13)27-19(15)26)10-14-11-28-20(21-14)23-18(25)12-5-1-2-6-12/h3-4,7-9,11-12H,1-2,5-6,10H2,(H,22,24)(H,21,23,25)
• InChI Key: SOZBZQOBWUUJRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

“N-(4-(2-oxo-2-((2-oxo-2H-chromen-3-yl)amino)ethyl)thiazol-2-yl)cyclopentanecarboxamide” is a compound that is a derivative of coumarin. Coumarins are a group of compounds known for their wide spectrum of biological activity, including antibacterial and antifungal properties.

Scientific Research Applications

Antinociceptive Activity

• The compound has been investigated for its antinociceptive (pain-relieving) properties. Researchers have synthesized N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, which include derivatives of this compound. .

Antitumor and Cytotoxic Activity

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Hybrid Molecule Synthesis

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Safety and Hazards

The safety and hazards associated with this compound are not clearly mentioned in the available resources. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future research directions could involve further investigation into the biological activities of this compound, as well as optimization of its synthesis process. Given the wide range of biological activities exhibited by coumarin derivatives, this compound could potentially have significant applications in medicinal chemistry.